Cas no 2770451-69-7 (tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate)

• Product Name: tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate
• CAS No: 2770451-69-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5847048
• PubChem ID: 165889411
• Update Time: 2025-06-13

tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(1S,2R)-2-hydroxycyclobutyl]methyl}carbamate
• 2770451-69-7
• 2580098-78-6
• EN300-26979661
• rac-tert-butyl N-{[(1R,2S)-2-hydroxycyclobutyl]methyl}carbamate
• EN300-37398108
• tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-7-4-5-8(7)12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8+/m0/s1
• InChI Key： IQRUXWANCYDLPP-JGVFFNPUSA-N
• SMILES： O[C@@H]1CC[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate

Comprehensive Overview of tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate (CAS No. 2770451-69-7)

tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate (CAS No. 2770451-69-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl ring and carbamate functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its stereochemistry, denoted by the (1S,2R) configuration, plays a critical role in its reactivity and application, making it a valuable building block for drug discovery and development.

The growing interest in tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate aligns with the increasing demand for chiral intermediates in the pharmaceutical industry. Researchers are particularly focused on its potential in designing small-molecule therapeutics, especially for targeting protein-protein interactions (PPIs) and enzyme inhibition. These applications are highly relevant to current trends in precision medicine and personalized therapies, where the need for structurally diverse and stereochemically pure compounds is paramount.

One of the key advantages of tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate is its compatibility with green chemistry principles. As sustainability becomes a central focus in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact make it an attractive candidate for large-scale production. Additionally, its stability under various reaction conditions allows for its use in multistep synthetic pathways, further enhancing its utility in drug development.

In the context of AI-driven drug discovery, tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate has emerged as a molecule of interest due to its structural complexity and potential for scaffold hopping. Computational models and machine learning algorithms are increasingly being employed to predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This aligns with the broader industry shift toward data-driven research and high-throughput screening methodologies.

The compound's hydroxycyclobutyl moiety also contributes to its relevance in bioisostere design, a strategy widely used to optimize drug-like properties such as solubility, bioavailability, and metabolic stability. As the pharmaceutical industry continues to explore beyond-rule-of-five (bRo5) chemical space, tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate offers a promising scaffold for addressing challenges associated with drug delivery and target engagement.

From a commercial perspective, the demand for tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate is expected to rise, driven by its applications in contract research organizations (CROs) and custom synthesis services. Its role in the production of high-value intermediates for clinical-stage compounds further underscores its importance in the pharmaceutical supply chain. As such, manufacturers are investing in scalable and cost-effective synthesis protocols to meet this growing demand.

In summary, tert-Butyl (((1S,2R)-2-hydroxycyclobutyl)methyl)carbamate (CAS No. 2770451-69-7) represents a critical tool in modern drug discovery, combining structural novelty with practical utility. Its alignment with contemporary research trends, such as sustainable chemistry, AI-aided design, and bioisostere development, positions it as a compound of enduring significance in the evolving landscape of pharmaceutical sciences.